Cas no 2171964-71-7 (5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid)
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid
- EN300-1609554
- 2171964-71-7
-
- Inchi: 1S/C12H22O3/c1-7(2)10-8(11(13)14)6-9(15-10)12(3,4)5/h7-10H,6H2,1-5H3,(H,13,14)
- InChI Key: RVMDDALDDXLYRN-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)C(C(=O)O)CC1C(C)(C)C
Computed Properties
- Exact Mass: 214.15689456g/mol
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1609554-0.05g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 0.05g |
$1212.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-0.1g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 0.1g |
$1269.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-0.25g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 0.25g |
$1328.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-0.5g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 0.5g |
$1385.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-1.0g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 1g |
$1442.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-2.5g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 2.5g |
$2828.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-5.0g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 5g |
$4184.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-10.0g |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 10g |
$6205.0 | 2023-06-04 | ||
| Enamine | EN300-1609554-50mg |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 50mg |
$1212.0 | 2023-09-23 | ||
| Enamine | EN300-1609554-100mg |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid |
2171964-71-7 | 100mg |
$1269.0 | 2023-09-23 |
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid
Introduction to 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid (CAS No. 2171964-71-7)
5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2171964-71-7, belongs to the oxolane family, which is known for its versatility in synthetic chemistry and biological activity. The presence of both a tert-butyl group and a propan-2-yl substituent in its molecular structure imparts distinct chemical characteristics, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.
The tert-butyl group, characterized by its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This steric bulk can influence the interactions with biological targets, potentially enhancing binding affinity or altering metabolic stability. On the other hand, the propan-2-yl substituent introduces a flexible alkyl chain that can affect solubility and pharmacokinetic properties. Together, these substituents contribute to the compound's overall functionality, making it a valuable candidate for further investigation.
In recent years, there has been growing interest in oxolane derivatives due to their utility as intermediates in drug synthesis and as lead compounds for therapeutic development. The structural motif of oxolane provides a stable scaffold that can be modified to achieve specific biological activities. For instance, modifications at the 3-position, such as the presence of a carboxylic acid group in 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid, can enhance interactions with enzymes or receptors, thereby influencing pharmacological outcomes.
Current research in this area has highlighted the potential of oxolane derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds with similar structural features can exhibit inhibitory effects on key enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory treatments. Additionally, the ability to fine-tune the molecular structure through strategic substitutions allows researchers to optimize potency and selectivity.
The synthesis of 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid presents an interesting challenge due to the need for precise regioselectivity and stereocontrol. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These approaches not only enhance yield but also allow for scalable production, which is essential for both academic research and industrial applications.
The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. For example, derivatives of this compound could be explored as ligands in catalytic systems or as precursors for polymers with specific mechanical or thermal characteristics.
From a computational chemistry perspective, 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid has been studied using advanced modeling techniques to predict its behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound interacts with target proteins at an atomic level. These studies are crucial for rational drug design, allowing researchers to anticipate potential side effects and optimize therapeutic efficacy.
The regulatory landscape for such compounds is also an important consideration. While 5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid does not fall under hazardous or controlled substance categories, adherence to good manufacturing practices (GMP) ensures safe handling and quality control during production. This is particularly relevant as pharmaceutical companies seek to incorporate novel intermediates into their pipelines.
In conclusion,5-tert-butyl - 2 - ( propan - 2 - yl ) oxolane - 3 - carboxylic acid (CAS No. 2171964 - 71 - 7) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features and potential biological activities make it a valuable asset for researchers aiming to develop innovative therapeutics and materials. As synthetic methodologies continue to evolve, further exploration of this compound and its derivatives will undoubtedly yield new insights and applications.
2171964-71-7 (5-tert-butyl-2-(propan-2-yl)oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)